Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical Structure, Synthesis, and Properties of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, the benzofuran-2-carboxylate scaffold is a privileged pharmacophore, serving as the structural foundation for numerous therapeutics, including the antiarrhythmic agent amiodarone and the antidepressant vilazodone. Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (CAS: 1403566-77-7) represents a highly functionalized, advanced building block designed for accelerated drug discovery.

As an Application Scientist, I approach this molecule not just as a static structure, but as a dynamic synthetic hub. The strategic placement of its substituents—a C2-ethyl ester, a C3-methyl group, a C4-ethoxy ether, and a C5-bromine atom—provides orthogonal reactivity handles. This guide deconstructs the physicochemical properties of this compound, details a self-validating synthetic methodology for its preparation, and outlines its downstream applications in cross-coupling and transamidation workflows.

Structural and Physicochemical Profiling

Understanding the causality behind the molecular architecture is critical for predicting its behavior in both synthetic and biological environments.

Mechanistic Rationale of Substituents

• Benzofuran Core: Provides a rigid, planar, lipophilic framework capable of participating in π−π stacking interactions within target protein binding pockets.

• C2-Ethyl Ester: Serves a dual purpose. Synthetically, it protects the sensitive carboxylic acid during electrophilic bromination. Downstream, it acts as a prime substrate for transamidation or saponification to generate biologically active carboxamides[1].

• C3-Methyl Group: Introduces local steric bulk. This forces C2-carbonyl derivatives out of coplanarity with the benzofuran ring, a conformational restriction often required to increase target selectivity and metabolic stability.

• C4-Ethoxy Group: An electron-donating group (EDG) that increases the overall lipophilicity (LogP) of the molecule. Crucially, through resonance (+M effect), it strongly activates the adjacent C5 position toward electrophilic aromatic substitution.

• C5-Bromo Atom: A heavy halogen that serves as a highly reactive synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid late-stage diversification.

Quantitative Data Summary

The following table summarizes the foundational physicochemical parameters of the compound, validated against isomeric benzofuran scaffolds [2].

Property	Value	Clinical / Synthetic Relevance
Molecular Formula	C₁₄H₁₅BrO₄	Defines stoichiometry for reaction equivalents.
Molecular Weight	327.17 g/mol	Ideal fragment size; leaves room for further derivatization without violating Lipinski's Rule of 5.
Exact Mass	326.0154 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
H-Bond Donors	0	Enhances passive membrane permeability.
H-Bond Acceptors	4	Facilitates interactions with kinase/receptor hinge regions.
Fractional Polar Surface Area (TPSA)	~48.6 Ų	Optimal for blood-brain barrier (BBB) penetration if targeting CNS disorders.

Synthetic Methodology & Protocols

The synthesis of highly substituted benzofurans requires strict regiocontrol. The most efficient route to this scaffold utilizes a Microwave-Assisted Perkin Rearrangement of a substituted coumarin, followed by esterification and regioselective bromination [3].

Synthetic Workflow Diagram

Figure 1: Step-by-step synthetic workflow utilizing the microwave-assisted Perkin rearrangement.

Step-by-Step Experimental Protocol

This protocol is engineered as a self-validating system, ensuring that researchers can verify the success of each transformation before proceeding.

Step 1: Microwave-Assisted Perkin Rearrangement

• Causality: Microwave irradiation is chosen over conventional thermal heating because it superheats the polar ethanol solvent, reducing the reaction time of the coumarin-benzofuran ring contraction from 3 hours to 5 minutes while suppressing degradation byproducts [3].

• Procedure:

  • Charge a microwave-safe reaction vessel with 3-bromo-5-ethoxy-4-methylcoumarin (1.0 equiv).

  • Add a solution of NaOH (3.0 equiv) in absolute ethanol to achieve a 0.5 M concentration.

  • Seal the vessel and irradiate at 300W, maintaining 79 °C for 5 minutes.

  • Concentrate the mixture in vacuo, dissolve in minimal water, and acidify with 1M HCl to pH 2 to precipitate the intermediate. Filter and dry.

• Self-Validation (IPC): Monitor via TLC (Silica gel, 3:1 CH₂Cl₂:EtOAc). The reaction is complete when the UV-active coumarin starting material completely disappears, replaced by a baseline spot (the sodium carboxylate salt) prior to acidification.

Step 2: Fischer Esterification

• Procedure: Suspend the Step 1 product in absolute ethanol (10 volumes). Add catalytic concentrated H₂SO₄ (0.1 equiv) dropwise. Reflux for 12 hours. Neutralize with saturated NaHCO₃, extract with EtOAc, dry over MgSO₄, and concentrate.

• Self-Validation (IPC): Crude ¹H NMR will show the disappearance of the broad carboxylic acid -OH peak (~12.0 ppm) and the appearance of a distinct ethyl quartet at ~4.40 ppm.

Step 3: Regioselective Bromination

• Causality: The furan oxygen (para-director relative to the bridgehead) and the C4-ethoxy group (ortho/para-director) synergistically activate the C5 position. Because the other ortho position to the ethoxy group is the blocked C3a bridgehead, electrophilic attack by Br⁺ occurs exclusively at C5.

• Procedure:

  • Dissolve the ethyl ester intermediate in anhydrous acetonitrile (0.2 M).

  • Add N-Bromosuccinimide (NBS, 1.05 equiv) in portions at 0 °C, protected from light to prevent radical side-reactions.

  • Stir at room temperature for 2 hours. Quench with 10% aqueous Na₂S₂O₃, extract with CH₂Cl₂, and purify via flash chromatography.

• Self-Validation (IPC): HPLC-MS analysis will show a mass shift from [M+H]⁺ 249 to [M+H]⁺ 327/329, displaying the classic 1:1 isotopic doublet characteristic of a single incorporated bromine atom.

Reactivity & Downstream Applications

The true value of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate lies in its orthogonal reactivity. The C2-ester and C5-bromide can be manipulated independently.

Figure 2: Divergent reactivity pathways for C2-ester transamidation and C5 cross-coupling.

Transamidation to Carboxamides

Benzofuran-2-carboxamides are highly sought after in neuropharmacology. The ethyl ester can be converted directly to an amide via a two-step transamidation protocol (utilizing Boc₂O/DMAP followed by aminolysis), or via standard saponification followed by HATU-mediated coupling [1].

Palladium-Catalyzed C5 Functionalization

The C5-bromide is highly amenable to Suzuki-Miyaura cross-coupling. Because the C5 position is sterically accessible (despite the C4 ethoxy group), standard catalysts like Pd(dppf)Cl₂ efficiently couple aryl boronic acids to this position, allowing researchers to build extended, drug-like biaryl systems.

Analytical Characterization Standards

To ensure absolute trustworthiness in structural assignment, researchers should cross-reference their synthesized material against the following expected Nuclear Magnetic Resonance (NMR) spectral data.

Position	¹H NMR Expected Shift (ppm)	Multiplicity	Integration	Structural Assignment
C2-Ester	~1.40	Triplet (t)	3H	-OCH₂CH₃
C4-Ethoxy	~1.45	Triplet (t)	3H	-OCH₂CH₃
C3-Methyl	~2.65	Singlet (s)	3H	Ar-CH₃
C4-Ethoxy	~4.20	Quartet (q)	2H	-OCH₂ CH₃
C2-Ester	~4.40	Quartet (q)	2H	-OCH₂ CH₃
C7-Aromatic	~7.30	Doublet (d, J ≈ 8.5 Hz)	1H	Ar-H (Couples with C6)
C6-Aromatic	~7.45	Doublet (d, J ≈ 8.5 Hz)	1H	Ar-H (Couples with C7)

Note: The presence of two distinct doublets with an ortho-coupling constant (J ≈ 8.5 Hz) definitively proves that bromination occurred at C5, leaving the mutually adjacent C6 and C7 protons intact.

Conclusion

Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate is a meticulously designed chemical building block. By leveraging the synergistic electronic effects of its substituents, chemists can achieve highly regioselective functionalizations. Whether utilized for rapid SAR (Structure-Activity Relationship) exploration via C5 cross-coupling or targeted CNS drug development via C2 transamidation, this scaffold provides a robust, self-validating platform for advanced medicinal chemistry.

References

• Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. National Institutes of Health (PMC).[Link]

• PubChemLite - Ethyl 6-bromo-5-ethoxy-2-methyl-1-benzofuran-3-carboxylate (C14H15BrO4)

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. National Institutes of Health (PMC).[Link]

Crystallographic data for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

An In-Depth Technical Guide to the Crystallographic Analysis of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate and its Analogs for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive framework for the crystallographic analysis of substituted benzofurans, with a specific focus on the workflow required to determine the solid-state structure of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate. While a public domain crystal structure for this specific molecule is not available at the time of this writing, this document serves as a detailed roadmap for researchers and drug development professionals. It outlines the essential methodologies, from synthesis and single-crystal growth to X-ray diffraction data collection, structure solution, and refinement. By using the publicly available crystallographic data of the closely related analog, Ethyl 5-bromo-1-benzofuran-2-carboxylate, as a case study, this guide offers practical insights and tangible benchmarks for researchers working on this important class of heterocyclic compounds. A profound understanding of the three-dimensional structure of these molecules is paramount for advancing structure-activity relationship (SAR) studies and facilitating rational drug design.[1][2][3]

Introduction: The Significance of Structural Elucidation in Benzofuran-Based Drug Discovery

Benzofuran derivatives represent a privileged scaffold in medicinal chemistry, exhibiting a wide array of biological activities. The precise three-dimensional arrangement of atoms and functional groups within these molecules dictates their interaction with biological targets, influencing their efficacy and selectivity.[4] X-ray crystallography stands as the gold standard for unambiguously determining these structures, providing critical insights that drive the optimization of lead compounds.[1][2][5]

The determination of a crystal structure allows for:

• Unambiguous Confirmation of Constitution and Configuration: In complex organic syntheses, single-crystal X-ray diffraction provides the definitive proof of the final product's atomic connectivity and stereochemistry.[3]

• Insight into Intermolecular Interactions: The packing of molecules in the crystal lattice reveals the nature and geometry of non-covalent interactions, such as hydrogen bonds and π–π stacking, which can be crucial for understanding solid-state properties and molecular recognition.[6]

• Foundation for Structure-Based Drug Design (SBDD): An experimentally determined structure is the foundational starting point for computational modeling and SBDD.[7] It enables medicinal chemists to visualize the binding mode of a ligand within a protein's active site, facilitating the design of next-generation analogs with improved potency and pharmacokinetic properties.[1][7]

This guide will delineate the process of obtaining and analyzing the crystallographic data for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a novel compound of interest, by leveraging established protocols and data from structurally related analogs.

Proposed Synthetic Route and Crystallization Strategy

While various synthetic routes to substituted benzofurans exist[8][9], a plausible approach to Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate is outlined below. The synthesis of a related compound, ethyl 5-bromobenzofuran-2-carboxylate, involves the reaction of 5-bromosalicylaldehyde with diethyl bromomalonate.[6]

Diagram 1: Proposed Synthetic Workflow

Caption: A proposed workflow from synthesis to single crystals.

Experimental Protocol: Single Crystal Growth

The critical step for crystallographic analysis is the growth of high-quality single crystals. This often requires empirical screening of various conditions.

• Material Purity: Ensure the synthesized compound is of high purity (>98%), as impurities can inhibit crystallization. Column chromatography is a standard purification method.

• Solvent Selection: Screen a range of solvents with varying polarities (e.g., ethanol, methanol, ethyl acetate, dichloromethane, hexane, and mixtures thereof). The ideal solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a vial covered with a perforated cap. Allow the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

  • Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C).

Single-Crystal X-ray Diffraction: Data Acquisition

Once suitable single crystals are obtained, the next step is to collect X-ray diffraction data.[10][11] The following protocol is based on standard practices for small molecule crystallography.[12]

Diagram 2: X-ray Diffraction Data Collection Workflow

Caption: The pathway from diffraction data to a final, validated structural model.

Methodology Explained:

• Space Group Determination: The systematic absences in the diffraction data are analyzed to determine the crystal's space group, which describes the symmetry elements present in the crystal lattice.

• Structure Solution (The Phase Problem): The fundamental challenge in crystallography is that the phases of the diffracted X-rays are not measured. [13][14]For small molecules, "direct methods" are typically used to solve this "phase problem." Software like SHELXS97 is commonly employed for this purpose. [6]This step generates an initial electron density map.

• Model Building: The initial electron density map is interpreted to build a preliminary model of the molecule, identifying the positions of the heavier atoms (like Bromine) first, followed by lighter atoms (Oxygen, Carbon).

• Structure Refinement: The initial model is refined against the experimental data using a least-squares procedure, typically with software like SHELXL. [15]This iterative process adjusts the atomic coordinates and thermal displacement parameters to improve the agreement between the observed diffraction data and the data calculated from the model. Hydrogen atoms are often placed in calculated positions.

• Validation: The final refined model is rigorously validated. Key metrics include the R-factors (R1 and wR2), which indicate the goodness-of-fit between the calculated and observed data, and the goodness-of-fit (S). A final Crystallographic Information File (CIF) is generated, which is the standard format for reporting crystal structures.

Case Study: Crystallographic Data for Ethyl 5-bromo-1-benzofuran-2-carboxylate

To provide a tangible example, the crystallographic data for the closely related analog, Ethyl 5-bromo-1-benzofuran-2-carboxylate, is presented below. [6]This data serves as a valuable reference for what can be expected for the title compound.

Table 1: Crystal Data and Structure Refinement Details [6]

Parameter	Value
Crystal Data
Empirical Formula	C₁₁H₉BrO₃
Formula Weight	269.09
Temperature	100 K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	3.8869 (3) Å
b	23.780 (2) Å
c	11.0820 (7) Å
α	90°
β	96.905 (8)°
γ	90°
Volume	1016.89 (13) ų
Z	4
Data Collection
Diffractometer	Agilent SuperNova Dual
Measured Reflections	6060
Independent Reflections	2250
R(int)	0.045
Refinement
Refinement method	Full-matrix least-squares on F²
R1 [I > 2σ(I)]	0.055
wR2 (all data)	0.109
Goodness-of-fit (S)	1.18

| Δρ(max), Δρ(min) | 0.97, -0.71 e Å⁻³ |

Data obtained from the Cambridge Crystallographic Data Centre (CCDC) via the publication by Abdel-Aziz, H. M., et al. (2011). [6] Structural Insights from the Analog:

In the structure of Ethyl 5-bromo-1-benzofuran-2-carboxylate, the benzofuran ring system is nearly planar. [6]The crystal packing is stabilized by weak intermolecular C—H···O hydrogen bonds and π–π stacking interactions. [6]It is plausible that Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate would exhibit similar planarity in its core structure, with the additional substituents influencing the overall molecular conformation and crystal packing. The ethoxy and methyl groups would likely introduce specific steric and electronic effects, potentially leading to different intermolecular interactions and solid-state packing arrangements.

Conclusion: The Path Forward

This technical guide has laid out a comprehensive, step-by-step methodology for determining the single-crystal X-ray structure of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate. While the specific data for this molecule remains to be determined, the protocols for synthesis, crystallization, data collection, and structure refinement described herein are robust and widely applicable. The crystallographic data of the related analog provides a valuable benchmark for such an investigation. For researchers in drug discovery, the successful elucidation of this structure would be a significant step, providing the atomic-level blueprint needed to understand its physicochemical properties and to guide the rational design of more effective therapeutic agents. The resulting Crystallographic Information File (CIF) should be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC) to benefit the wider scientific community. [19][20][21]

References

• Abdel-Aziz, H. M., Mekawey, A. A. I., & Dawood, K. M. (2011). Ethyl 5-bromo-1-benzofuran-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 67(3), o696. [Link]

• Karunakar, P., Krishnamurthy, V., Girija, C. R., Krishna, V., Vaidya, V. P., & Yamuna, A. J. (2013). Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(3), o342. [Link]

• Al-Sanea, M. M., Al-Tamimi, A. M. S., & Abdel-Aziz, H. M. (2023). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters, 20(S6), 469-483. [Link]

• Verma, R. P., Hansch, C., & Verma, A. (2018). A Review on Crystallography and Its Role on Drug Design. Zien Journal of Social Sciences and Humanities, 2, 1-7. [Link]

• Oxford Diffraction. (2009). Single Crystal X-Ray Diffraction Data Collection. Supplementary Information. [Link]

• Sato, M., et al. (2012). Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. Chemical and Pharmaceutical Bulletin, 60(9), 1144-1153. [Link]

• Drug Target Review. (2017). Structure based drug discovery facilitated by crystallography. Drug Target Review. [Link]

• Afonine, P. V., et al. (2013). Automating crystallographic structure solution and refinement of protein-ligand complexes. Acta Crystallographica Section D: Biological Crystallography, 70(Pt 1), 110–121. [Link]

• Wlodawer, A., Dauter, Z., & Minor, W. (2017). The future of crystallography in drug discovery. Expert Opinion on Drug Discovery, 12(4), 331–341. [Link]

• Osaka University, Institute for Protein Research. (n.d.). What is the Cambridge Structural Database? National Affiliated Centre of CCDC in Japan. [Link]

• Bruker. (n.d.). First time Single Crystal X-ray Structure Determination – Data Collection. Bruker Corporation. [Link]

• ResearchGate. (2013). Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. ResearchGate. [Link]

• NextSDS. (n.d.). Ethyl 5-broMo-4-Methylbenzofuran-2-carboxylate — Chemical Substance Information. NextSDS. [Link]

• University of Glasgow. (n.d.). Introduction to Structure Refinement. Crystallography Course Material. [Link]

• CCDC. (n.d.). Structural Chemistry Data, Software, and Insights. Cambridge Crystallographic Data Centre. [Link]

• NPTEL-NOC IITM. (2019, May 6). Single Crystal X-Ray Diffraction Data Collection. YouTube. [Link]

• Minor, W., et al. (2000). Collection of X-ray diffraction data from macromolecular crystals. Acta Crystallographica Section D: Biological Crystallography, 56(Pt 12), 1656–1665. [Link]

• Dauter, Z. (1997). Data-collection strategies. IUCr Journals. [Link]

• Palatinus, L. (n.d.). Structure solution and refinement: introductory strategies. Presentation. [Link]

• Chemical Information Association Japan. (n.d.). CCDC Products. JAICI. [Link]

• DATACC. (n.d.). Cambridge Crystallographic Data Centre (CCDC). DATACC. [Link]

• Grüne, T. (2022, May 25). Structure solution and refinement. Presentation. [Link]

• CCDC. (n.d.). Access Structures. Cambridge Crystallographic Data Centre. [Link]

• Murtuja, S., Jayaprakash, V., & Sinha, B. N. (2023). Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. Journal of Pharmaceutical Chemistry, 9. [Link]

• PubChemLite. (n.d.). Ethyl 6-bromo-5-ethoxy-2-methyl-1-benzofuran-3-carboxylate. PubChemLite. [Link]

• Giacovazzo, C., et al. (2011). Solution and Refinement of Crystal Structures. Fundamentals of Crystallography. [Link]

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Thermodynamic stability of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

An In-depth Technical Guide to the Thermodynamic Stability of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive analysis of the thermodynamic stability of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a substituted benzofuran of interest in medicinal chemistry and drug discovery. Given the critical role of stability in determining the shelf-life, efficacy, and safety of pharmaceutical compounds, this document delineates the potential degradation pathways based on the molecule's structural components. We synthesize field-proven insights with established scientific principles to offer a robust framework for both the theoretical and experimental assessment of the compound's stability. This includes a detailed examination of hydrolytic, oxidative, photolytic, and thermal degradation pathways. Furthermore, we present detailed protocols for forced degradation studies and accelerated stability testing, alongside computational approaches for predicting thermodynamic parameters. The guide culminates in a discussion of potential stabilization strategies, providing researchers and drug development professionals with the necessary tools to ensure the integrity of this and related molecular entities.

Introduction: The Imperative of Stability in Drug Development

The benzofuran scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[1][2] Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate represents a complex molecular architecture with multiple functional groups that can influence its therapeutic potential and, critically, its stability. The thermodynamic stability of an active pharmaceutical ingredient (API) is not a mere academic curiosity; it is a cornerstone of drug development. It dictates the compound's shelf-life, influences its formulation, and can impact its safety and efficacy profile by giving rise to potentially toxic degradation products.[3]

This technical guide offers a proactive approach to understanding and mitigating the potential instabilities of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate. By dissecting its molecular structure, we can anticipate its vulnerabilities and design a comprehensive strategy for its stability assessment.

Molecular Structure Analysis and Potential Degradation Pathways

The thermodynamic stability of a molecule is intrinsically linked to its structure. The subject compound is a multi-functionalized benzofuran, and its stability is a composite of the stabilities of its constituent parts and their electronic interactions.

Figure 1: Molecular Structure and Potential Degradation Sites

Caption: A typical workflow for the in-silico prediction of thermodynamic stability and degradation pathways.

Experimental Approaches

Experimental testing is indispensable for validating theoretical predictions and understanding how the compound behaves under real-world and stressed conditions.

Bomb calorimetry is the classic experimental technique for determining the standard enthalpy of combustion (ΔcH°). [4][5]By burning a known mass of the compound in a high-pressure oxygen environment and measuring the heat released, the enthalpy of combustion can be accurately determined. [6]Using Hess's Law and the known standard enthalpies of formation for the combustion products (CO₂, H₂O, Br₂, etc.), the standard enthalpy of formation of the compound can be calculated. [7][8]

Parameter	Description	Relevance
Enthalpy of Combustion (ΔcH°)	Heat released during complete combustion of one mole of the substance.	Directly measurable via bomb calorimetry.

| Enthalpy of Formation (ΔfH⦵) | Enthalpy change when one mole of the substance is formed from its elements. | Fundamental measure of thermodynamic stability. |

Table 1: Key Thermodynamic Parameters Measurable by Calorimetry.

Forced degradation studies are essential for identifying likely degradation products and pathways, which is critical for developing stability-indicating analytical methods. [3][9]These studies involve subjecting the compound to conditions more severe than those it would typically encounter during storage and use. [10] Protocol: Forced Degradation Study

• Objective: To identify the degradation products and pathways of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate under various stress conditions.

• Materials:

  • High-purity sample of the target compound.

  • Acids (e.g., 0.1 M HCl), bases (e.g., 0.1 M NaOH), and purified water for hydrolytic studies.

  • Oxidizing agent (e.g., 3% H₂O₂) for oxidative studies.

  • Photostability chamber compliant with ICH Q1B guidelines.

  • Temperature-controlled ovens.

  • HPLC or UPLC system with a photodiode array (PDA) detector and a mass spectrometer (MS).

• Procedure:

  • Hydrolysis: Prepare solutions of the compound in acidic, basic, and neutral media. Incubate at an elevated temperature (e.g., 60-80°C) and collect samples at various time points.

  • Oxidation: Prepare a solution of the compound with the oxidizing agent. Incubate at room temperature or slightly elevated temperature and collect samples over time.

  • Photostability: Expose both the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. A dark control should be run in parallel.

  • Thermal Stress: Expose the solid compound to dry heat at various temperatures (e.g., 80°C, 100°C) and collect samples at different time points.

• Analysis:

  • Analyze all samples by a stability-indicating HPLC-MS method to separate the parent compound from any degradation products.

  • Characterize the structure of significant degradation products using MS/MS and, if necessary, isolation and NMR spectroscopy.

  • Calculate the percentage degradation and identify the primary degradation pathways under each condition.

Figure 3: Experimental Workflow for Forced Degradation Studies

Caption: A systematic approach to forced degradation studies.

Accelerated stability testing is used to predict the shelf-life of a drug product under normal storage conditions by subjecting it to elevated temperature and humidity. [11][12]The data is often modeled using the Arrhenius equation, which relates the rate of a chemical reaction to temperature. [13] The Accelerated Stability Assessment Program (ASAP) is a more advanced approach that uses a humidity-corrected Arrhenius equation and an isoconversion model to provide a more accurate shelf-life prediction in a much shorter timeframe (typically a few weeks). [13][14]

Condition	Typical Temperature	Typical Relative Humidity	Duration
Long-term	25°C or 30°C	60% or 65%	12+ months
Intermediate	30°C	65%	6 months

| Accelerated | 40°C | 75% | 6 months |

Table 2: Typical ICH Stability Testing Conditions. [15]

Potential Stabilization Strategies

Insights gained from stability studies can inform strategies to mitigate degradation.

• Formulation Adjustments:

  • pH Control: For hydrolytic instability, formulating the compound in a buffered solution at a pH where the hydrolysis rate is minimal is a key strategy.

  • Antioxidants: To prevent oxidative degradation, antioxidants such as butylated hydroxytoluene (BHT) or ethoxyquin can be included in the formulation. [16][17] * Chelating Agents: If metal ions are found to catalyze degradation, adding a chelating agent like EDTA can be effective.

• Packaging Solutions:

  • Light Protection: Using amber or opaque packaging can protect against photolytic degradation.

  • Moisture Protection: For compounds sensitive to hydrolysis, packaging with a desiccant or in a blister pack with high moisture barrier properties is recommended.

Conclusion

While Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate holds promise as a scaffold in drug discovery, its complex structure presents several potential stability challenges. The ester and ether functionalities are primary sites for hydrolytic and oxidative degradation, respectively, while the brominated aromatic system is a potential chromophore for photolytic degradation. A thorough understanding of its thermodynamic stability is therefore paramount.

This guide has outlined a comprehensive, multi-pronged strategy for evaluating the stability of this molecule. By integrating computational modeling with robust experimental protocols, including calorimetry, forced degradation, and accelerated stability studies, researchers can build a complete stability profile. This knowledge is not only crucial for regulatory compliance but also fundamental for the development of a safe, effective, and stable pharmaceutical product.

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A Senior Application Scientist's Guide to Structure-Based Pharmacophore Modeling: A Case Study with Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Foreword: The Rationale for a Structure-Based Approach

In the landscape of computer-aided drug design (CADD), pharmacophore modeling serves as a cornerstone for identifying novel bioactive molecules.[1][2] This technique distills the complex three-dimensional structure of a molecule into a simplified representation of its essential steric and electronic features required for optimal interaction with a specific biological target.[3] While ligand-based methods, which derive a pharmacophore from a set of known active compounds, are powerful, they are contingent on the availability of sufficient structure-activity relationship (SAR) data.

Given the lack of ligand-based data for our specific molecule, this guide will adopt a structure-based pharmacophore modeling approach. This method leverages the three-dimensional structure of a macromolecular target to define the key interaction points within its binding site.[8][9][10] By focusing on the target's "perspective," we can construct a pharmacophore hypothesis that is not biased by the chemical space of known ligands and can be used to screen for novel scaffolds.

For the purpose of this in-depth guide, we will hypothesize a relevant, well-characterized cancer target for the benzofuran scaffold. Given that many benzofuran derivatives have shown potent anti-proliferative activity via kinase inhibition, we have selected Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) as our model target.[11][12] The inhibition of VEGFR2 is a clinically validated strategy in oncology, and numerous crystal structures are available in the Protein Data Bank (PDB), providing a solid foundation for our structure-based approach.

This guide will, therefore, serve as a comprehensive, step-by-step manual for generating, validating, and utilizing a structure-based pharmacophore model derived from the VEGFR2 active site. We will then use this model to evaluate the potential fit of our title compound, Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, thereby demonstrating a complete and scientifically rigorous workflow applicable to any project where a target structure is known.

Part 1: Foundational Concepts and Target Selection

The Benzofuran Scaffold: A Privileged Motif in Drug Discovery

Benzofuran derivatives are a prominent class of heterocyclic compounds found in numerous natural products and synthetic molecules of therapeutic interest.[4] Their rigid, planar structure and synthetic tractability have made them a popular starting point for the development of novel drugs across various disease areas.

Reported Biological Activities of Benzofuran Derivatives	Therapeutic Area	Representative Mechanisms (where known)
Anticancer / Antiproliferative	Oncology	Kinase Inhibition (e.g., CDK2, PI3K, VEGFR2), Tubulin Polymerization Inhibition[6][11][12]
Anti-inflammatory	Inflammation	Enzyme Inhibition
Antimicrobial (Antibacterial, Antifungal)	Infectious Diseases	Inhibition of essential bacterial enzymes (e.g., DsbA)[13]
Antiviral	Infectious Diseases	Various, including anti-HIV activity[5]
Antioxidant	General Health	Radical Scavenging

Table 1: A summary of the diverse biological activities associated with the benzofuran scaffold.

Target Rationale: Why VEGFR2?

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) is a key mediator of angiogenesis, the formation of new blood vessels, a process critical for tumor growth and metastasis. Its inhibition is a cornerstone of modern anti-cancer therapy. The selection of VEGFR2 for this guide is based on the following:

• Therapeutic Relevance: Its role in cancer is well-established.

• Structural Data Availability: A wealth of high-resolution crystal structures of VEGFR2 in complex with various inhibitors are available in the Protein Data Bank (PDB). This is a critical prerequisite for structure-based drug design.

• Precedent for Benzofuran Binders: While not exhaustive, there is literature support for benzofuran-containing molecules having activity at related kinases, making it a plausible target.[11][12]

For our workflow, we will utilize the PDB entry 4ASD , which contains the crystal structure of VEGFR2 in complex with the potent inhibitor, Axitinib. This structure provides a well-defined active site with clear ligand-protein interactions that are ideal for pharmacophore generation.

Part 2: The Structure-Based Pharmacophore Modeling Workflow

This section details the comprehensive, step-by-step protocol for generating and validating a pharmacophore model from the VEGFR2 active site.

Workflow Overview

Caption: A high-level overview of the structure-based pharmacophore modeling workflow.

Experimental Protocol: Receptor Preparation

Objective: To prepare the raw PDB structure of VEGFR2 (4ASD) for pharmacophore generation by correcting structural issues and defining the active site.

Tools: BIOVIA Discovery Studio, Schrödinger Maestro, or similar molecular modeling software.

Methodology:

• Download Structure: Obtain the PDB file for 4ASD from the RCSB Protein Data Bank ().

• Initial Cleaning:

  • Load the PDB structure into the modeling software.

  • Delete all water molecules and other non-essential heteroatoms (e.g., ions, co-solvents) that are not directly involved in ligand binding.

  • Separate the protein and the co-crystallized ligand (Axitinib) into separate molecular objects. This is crucial as the ligand's position defines our binding site.

• Protein Preparation:

  • Add hydrogen atoms to the protein structure, as they are typically absent in crystal structures.

  • Assign appropriate protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) at a physiological pH of 7.4.

  • Perform a constrained energy minimization of the protein structure to relieve any steric clashes, paying special attention to the side chains in the active site. The backbone atoms should be held fixed to preserve the experimentally determined conformation.

• Binding Site Definition:

  • Define the binding pocket as a sphere centered on the co-crystallized ligand (Axitinib). A radius of 10-15 Å from the ligand is typically sufficient to encompass all relevant interacting residues.

Experimental Protocol: Pharmacophore Generation

Objective: To automatically identify key interaction features within the defined VEGFR2 binding site and generate a 3D pharmacophore model.

Tools: LigandScout, Phase (Schrödinger), Catalyst (BIOVIA).

Methodology:

• Feature Identification: Using the prepared receptor and the defined binding site, the software will map potential interactions. These are translated into pharmacophoric features.[2]

  • Hydrogen Bond Acceptor (HBA): Corresponding to protein backbone carbonyls or acidic side chains (Asp, Glu).

  • Hydrogen Bond Donor (HBD): Corresponding to protein backbone N-H groups or basic/polar side chains (Lys, Arg, Gln, Asn).

  • Hydrophobic (HY): Corresponding to non-polar residues like Val, Leu, Ile, Phe, Trp.

  • Aromatic (AR): Corresponding to aromatic residues (Phe, Tyr, Trp, His).

  • Positive/Negative Ionizable: Corresponding to charged residues.

• Model Generation: The software generates a set of pharmacophore hypotheses based on the identified features.[14] Each hypothesis is a unique combination of features with specific 3D coordinates and radii.

• Scoring and Ranking: Hypotheses are scored and ranked based on how well they represent the interaction patterns observed in the active site. For structure-based models, this often relates to the quality and number of interactions identified.

• Selection and Refinement:

  • Select the top-scoring hypothesis.

  • Visually inspect the selected model overlaid with the co-crystallized ligand (Axitinib) and the active site residues. Ensure the features logically correspond to key interactions. For example, an HBA feature should be positioned to accept a hydrogen bond from a key residue like Cys919 in the VEGFR2 hinge region.

  • Manually refine the model if necessary, for instance, by removing redundant features or slightly adjusting the position or radius of a feature to be more general or specific.

Caption: Mapping active site residues to pharmacophore features.

Experimental Protocol: Pharmacophore Validation

Objective: To rigorously assess the ability of the generated pharmacophore model to distinguish between known active compounds and inactive (or decoy) molecules. This step is critical for ensuring the model's predictive power.[3][15]

Methodology:

• Database Preparation:

  • Active Set: Compile a list of at least 20-50 known, structurally diverse VEGFR2 inhibitors. These can be sourced from literature or databases like ChEMBL.

  • Decoy Set: Generate a much larger set of decoy molecules (typically 50-100 decoys per active). Decoys should have similar physicochemical properties (e.g., molecular weight, logP) to the actives but different topologies, and be presumed inactive. The DUD-E (Database of Useful Decoys: Enhanced) server is an excellent resource for this.

  • Combine the active and decoy sets into a single database and generate low-energy 3D conformers for each molecule.

• Virtual Screening: Use the refined pharmacophore model as a 3D query to screen the combined database. The software will identify which molecules in the database fit the pharmacophore hypothesis.

• Performance Metrics Calculation: Analyze the results of the virtual screen to quantify the model's performance.

Metric	Description	Formula	Interpretation
Enrichment Factor (EF)	Measures how much better the model is at finding actives compared to random selection, typically at 1% or 5% of the screened database.	EFₓ% = (Hitsₓ% / Nₓ%) / (A / D)	A higher EF value indicates better model performance.
Goodness of Hit (GH) Score	A metric that considers both the number of actives found and the percentage of actives in the hit list, penalizing for false positives.	GH = [(Ha * (3A + Ht)) / (4 * Ht * A)] * (1 - [(Ht - Ha) / (D - A)])	Ranges from 0 (null model) to 1 (ideal model).
Receiver Operating Characteristic (ROC) Curve	A plot of the true positive rate (Sensitivity) against the false positive rate (1 - Specificity) at various thresholds.	Area Under the Curve (AUC)	An AUC of 1.0 represents a perfect model; 0.5 represents a random model.

Table 2: Key metrics for pharmacophore model validation.

A robust pharmacophore model should yield a high enrichment factor (e.g., EF₁% > 10), a GH score > 0.7, and an AUC > 0.8.[15]

Part 3: Application to the Target Molecule

Once validated, the pharmacophore model serves as a powerful tool for virtual screening and lead optimization. Here, we apply it to our title compound.

Evaluating Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Objective: To assess whether our specific benzofuran derivative can geometrically and electronically satisfy the requirements of the validated VEGFR2 pharmacophore model.

Methodology:

• Ligand Preparation:

  • Generate a 3D structure of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate.

  • Perform a conformational analysis to generate a set of low-energy conformers, as the molecule is flexible.

• Pharmacophore Mapping:

  • Align (or "fit") each conformer of the molecule to the pharmacophore model.

  • The software will calculate a "fit score" based on how well the molecule's chemical features (e.g., carbonyl oxygen as an HBA, aromatic ring as HY/AR) overlay with the corresponding pharmacophore features.

  • A high fit score indicates that the molecule has the potential to bind to the VEGFR2 active site in a manner consistent with known inhibitors.

Analysis of Fit:

Based on the structure of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a potential mapping to a typical kinase inhibitor pharmacophore might involve:

• The benzofuran ring system mapping to a hydrophobic or aromatic feature.

• The carbonyl oxygen of the ester mapping to a hydrogen bond acceptor (HBA) feature.

• The ethoxy group potentially interacting with a hydrophobic sub-pocket.

The precise fit would depend on the exact geometry of our validated VEGFR2 pharmacophore. If the molecule maps well, it would be flagged as a "hit" and prioritized for further computational analysis (e.g., molecular docking) and, ultimately, experimental testing.

Conclusion

This guide has detailed a complete, end-to-end workflow for structure-based pharmacophore modeling, using Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate as a case study. By leveraging the known structure of a biologically relevant target, VEGFR2, we have demonstrated how to build and rigorously validate a predictive 3D model. This approach circumvents the common challenge of having limited or no initial SAR data for a compound of interest. The validated pharmacophore serves as a powerful and computationally efficient filter for identifying novel molecules with the potential for desired biological activity, accelerating the early stages of the drug discovery pipeline.[1][3]

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Protocols & Analytical Methods

Application Note: Scale-Up Synthesis and Process Optimization for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Executive Summary

This application note details a robust, two-stage scale-up protocol for the synthesis of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a highly decorated heterocyclic building block frequently utilized in pharmaceutical drug discovery. The methodology leverages a convergent Rap-Stoermer cyclization followed by a regioselective electrophilic aromatic bromination. This route has been optimized for high throughput, operational safety, and reproducible purity profiles suitable for pilot-plant manufacturing.

Retrosynthetic Strategy & Mechanistic Rationale

The construction of a polysubstituted benzofuran core requires precise control over regiochemistry. A linear approach starting from a pre-brominated phenol often suffers from poor yields due to competing side reactions and steric hindrance during cyclization. Therefore, a two-stage strategy is employed:

• Stage 1 (Core Construction): A modified11 is utilized to construct the benzofuran ring. 2-Ethoxy-6-hydroxyacetophenone undergoes O-alkylation with ethyl bromoacetate, followed by an intramolecular Knoevenagel/aldol-type condensation. The use of a mild base (K₂CO₃) in a polar aprotic solvent (acetonitrile) suppresses intermolecular side reactions and drives the thermodynamic formation of the aromatic system 2.

• Stage 2 (Late-Stage Functionalization): The introduction of the bromine atom at the C5 position is achieved via electrophilic aromatic substitution. The ethoxy group at C4 acts as a strong electron-donating group (+M effect), significantly activating the ortho (C5) and para (C7) positions. By utilizing N-Bromosuccinimide (NBS) under strictly controlled low-temperature conditions, the bromination is directed almost exclusively to the C5 position, minimizing the formation of the 7-bromo isomer 3.

Process Flow & Logic Diagram

Workflow for the scale-up synthesis of the benzofuran target.

Scale-Up Protocols

Stage 1: Rap-Stoermer Cyclocondensation

Objective: Synthesis of the core intermediate, Ethyl 4-ethoxy-3-methylbenzofuran-2-carboxylate.

• Reactor Preparation: Purge a 50 L glass-lined jacketed reactor with nitrogen for 15 minutes to ensure an inert atmosphere, preventing oxidative degradation of the phenol starting material.

• Reagent Charging: Charge 2-ethoxy-6-hydroxyacetophenone (1.0 equiv, 2.0 kg) and anhydrous acetonitrile (10 vol, 20 L). Initiate stirring at 150 rpm.

• Base Addition: Add anhydrous K₂CO₃ (2.5 equiv, 3.84 kg) in four equal portions over 30 minutes.

  • Causality: Phased addition prevents clumping and ensures a controlled deprotonation rate, mitigating localized exotherms and maintaining a stirrable slurry.

• Alkylation: Add ethyl bromoacetate (1.2 equiv, 2.23 kg) dropwise via an addition funnel over 45 minutes, maintaining the internal temperature at 25°C.

• Cyclization: Ramp the reactor temperature to 80°C (reflux).

  • Causality: While O-alkylation occurs rapidly at room temperature, the subsequent intramolecular aldol condensation requires significant thermal activation to form the C-C bond and achieve aromatization.

• In-Process Control (IPC): After 12 hours, sample the mixture for HPLC analysis. Proceed to workup when the uncyclized O-alkylated intermediate is < 1.0% (Area Under Curve).

• Workup: Cool the reactor to 20°C. Filter the suspension through a Nutsche filter to remove inorganic salts (KBr, unreacted K₂CO₃). Wash the filter cake with ethyl acetate (2 x 5 L).

• Isolation: Concentrate the filtrate under reduced pressure (50 mbar, 40°C). Recrystallize the resulting crude oil from ethanol/water (8:2) to yield the intermediate as pale yellow crystals.

Stage 2: Regioselective Bromination

Objective: Synthesis of the final target, Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate.

• Dissolution: In a clean 50 L reactor, dissolve the intermediate from Stage 1 (1.0 equiv, ~2.2 kg) in anhydrous N,N-Dimethylformamide (DMF) (8 vol, 17.6 L).

• Cryogenic Cooling: Cool the jacket to achieve an internal temperature of 0–5°C.

  • Causality: Strict temperature control is critical. Elevated temperatures increase the kinetic energy of the electrophile, leading to non-selective bromination at the C7 position and potential oxidation of the furan core.

• Electrophilic Addition: Add N-Bromosuccinimide (NBS) (1.05 equiv, 1.66 kg) in small portions over 1.5 hours. Ensure the internal temperature does not exceed 5°C during the addition.

• Maturation: Stir at 0–5°C for 2 hours. Gradually warm the reactor to 20°C and stir for an additional 4 hours.

• Quenching: Slowly add a 5% w/v aqueous solution of sodium thiosulfate (Na₂S₂O₃) (5 vol, 11 L).

  • Causality: Thiosulfate acts as a reducing agent, instantly neutralizing any unreacted active bromine species (Br⁺). This freezes the reaction profile and prevents over-bromination during the extraction phase.

• Extraction & Washing: Extract the aqueous mixture with ethyl acetate (3 x 10 L). Wash the combined organic layers with 5% aqueous LiCl (2 x 10 L) followed by brine (10 L).

  • Causality: Aqueous LiCl is highly effective at partitioning DMF out of the organic layer, ensuring high purity of the final product and preventing solvent carryover during crystallization.

• Crystallization: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Recrystallize the crude solid from isopropanol (4 vol) to afford the target compound as an off-white crystalline powder.

Quantitative Data & Quality Metrics

The following table summarizes the key process parameters and quality control metrics established during a standard 2 kg pilot run.

Parameter	Stage 1 (Cyclization)	Stage 2 (Bromination)
Temperature Profile	25°C → 80°C	0°C → 20°C
Reaction Time	12 hours	6 hours
Typical Yield	82 - 86%	75 - 80%
Purity (HPLC, AUC)	> 98.5%	> 99.0%
Critical Impurity	Uncyclized intermediate (< 1.0%)	7-bromo isomer (< 1.5%)
Solvent System	Acetonitrile	DMF / Ethyl Acetate

References

• Design, synthesis, biological evaluation, and molecular modeling studies of pyrazole-benzofuran hybrids as new α-glucosidase inhibitor. PMC.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ResearchGate.
• Synthesis and Bioactivity Evaluation of Novel 2-Salicyloylbenzofurans as Antibacterial Agents. MDPI.

Sources

• 1. Design, synthesis, biological evaluation, and molecular modeling studies of pyrazole-benzofuran hybrids as new α-glucosidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Welcome to the Technical Support and Troubleshooting Portal for the purification of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (CAS: 1403566-77-7). This guide is engineered for medicinal chemists, process scientists, and drug development professionals. It provides field-proven methodologies, diagnostic troubleshooting, and self-validating protocols to ensure >98% purity of this highly functionalized benzofuran intermediate.

Molecular Profiling & Causality

To purify this compound effectively, we must first analyze its structural causality—how its functional groups dictate its physicochemical behavior during isolation:

• C2-Ethyl Ester: The ester linkage is conjugated with the electron-rich benzofuran core. This conjugation provides stability but leaves the carbonyl carbon susceptible to nucleophilic attack. Exposure to strong aqueous bases (e.g., NaOH , KOH ) during workup will cause rapid saponification to the corresponding carboxylic acid .

• C5-Bromo & C4-Ethoxy Substituents: The heavy bromine atom significantly increases the molecule's lipophilicity (LogP) and density, while the ethoxy group acts as a hydrogen-bond acceptor. This combination makes the target highly soluble in moderately polar organic solvents (Ethyl Acetate, Dichloromethane) but prone to "oiling out" rather than crystallizing in purely non-polar solvents.

• Aromatic Core: The extended π -system makes the molecule highly UV-active, allowing for precise fraction monitoring at 254 nm during chromatography.

Troubleshooting & FAQs (Diagnostic Q&A)

Q1: During aqueous workup, I am losing my target compound to ester hydrolysis. How can I prevent this? A: Ester hydrolysis is a direct consequence of using overly aggressive alkaline washes to remove unreacted phenolic precursors (e.g., salicylaldehyde derivatives). Solution: Replace NaOH with a milder base. Washing the organic layer with 5% aqueous NaHCO3​ or dilute K2​CO3​ provides an optimal pH (~8.5–10) that is basic enough to deprotonate uncyclized phenolic impurities into the aqueous layer, but mild enough to leave the C2-ethyl ester fully intact .

Q2: My flash chromatography fractions show co-elution of the target compound with an unbrominated byproduct. Standard Hexane/EtOAc isn't resolving them. What is the alternative? A: The difference in polarity between the 5-bromo target and an unbrominated analog is marginal, leading to identical Rf​ values in standard aliphatic/ester solvent systems. Solution: Switch your mobile phase to a Toluene/Hexane (3:7) system. The aromatic toluene leverages differential π−π stacking interactions with the silica gel stationary phase, exploiting the electron-withdrawing effect of the bromine atom to selectively retard the halogenated target and improve resolution.

Q3: After concentrating the pure chromatographic fractions, the compound forms a viscous oil instead of a solid. How do I force crystallization? A: The rotational freedom of the C4-ethoxy chain and the C3-methyl group disrupts the crystal lattice packing energy, causing the compound to oil out. Solution: Utilize a dual-solvent "polishing" recrystallization. Dissolve the oil in a minimal volume of Dichloromethane ( CH2​Cl2​ ) to break intermolecular aggregation, then slowly layer with Hexane (anti-solvent) at room temperature before cooling to 4 °C. This controlled nucleation environment forces the compound into a stable crystalline lattice .

Q4: Can I use reverse-phase preparative HPLC for this molecule? A: Yes, but it is generally reserved for late-stage polishing of tough regioisomers. Because of the high lipophilicity imparted by the bromine and ethyl ester, the compound will exhibit strong retention on a C18 column. If using RP-HPLC, employ a gradient of 60-95% Acetonitrile in Water (with 0.1% Formic Acid to suppress ionization of trace impurities) .

Chromatographic Data & Solvent Selection

Summarized below is the quantitative behavior of the target compound across various normal-phase silica gel solvent systems.

Solvent System (v/v)	Target Compound Rf​	Impurity Separation Profile	Recommendation
Hexane : EtOAc (10:1)	0.45 - 0.55	Excellent separation from polar phenolic precursors and baseline degradation products.	Primary choice for bulk flash chromatography.
Toluene : Hexane (3:7)	0.35 - 0.40	Resolves unbrominated vs. brominated regioisomers via π−π interactions.	Best for resolving closely eluting structural analogs.
DCM : MeOH (99:1)	0.85 - 0.95	Poor resolution; target elutes too near the solvent front.	Not recommended for primary purification.

Validated Experimental Protocols

Protocol A: Optimized Normal-Phase Flash Chromatography

This protocol is a self-validating system: successful execution is confirmed by the absence of baseline streaking on TLC and a sharp, symmetrical elution peak at 254 nm.

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of CH2​Cl2​ . Add silica gel (60-120 mesh, mass equal to 2x the crude weight) and evaporate the solvent under reduced pressure to create a free-flowing dry load powder. Causality: Dry loading prevents band broadening caused by the high solubility of the compound in the injection solvent.

• Column Equilibration: Pack a silica gel column and equilibrate with 3 column volumes (CV) of 100% Hexane.

• Loading & Elution: Carefully load the silica-adsorbed crude onto the column head. Begin isocratic elution using Hexane : Ethyl Acetate (10:1) .

• Monitoring: Collect 15-20 mL fractions. Spot fractions on silica TLC plates and develop in Hexane:EtOAc (8:2). Visualize under a 254 nm UV lamp. The target compound will appear as a strong, dark UV-active spot at Rf​ ~0.50.

• Isolation: Pool fractions containing the single target spot and concentrate under reduced pressure at 35 °C to yield the purified product.

Protocol B: Polishing Recrystallization

• Dissolution: Transfer the concentrated product (often a viscous oil or amorphous solid) to a clean Erlenmeyer flask. Add CH2​Cl2​ dropwise at 30 °C just until the compound completely dissolves (approx. 1-2 mL per gram of product).

• Anti-Solvent Addition: Slowly add Hexane dropwise while gently swirling the flask until the solution becomes faintly turbid (the cloud point).

• Nucleation: Add exactly one drop of CH2​Cl2​ to clear the turbidity. Cap the flask and let it stand undisturbed at room temperature for 2 hours, then transfer to a 4 °C refrigerator overnight.

• Filtration: Filter the resulting off-white crystals through a sintered glass funnel, wash with ice-cold Hexane, and dry under high vacuum for 4 hours.

Process Visualization

Figure 1: Step-by-step purification workflow for the benzofuran-2-carboxylate derivative.

References

• Source: Google Patents (WO2014006637A2)

• Title: Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles Source: Indian Journal of Chemistry (NIScPR) URL: [Link]

• Title: Transition-Metal-Free One-Pot Synthesis of Fused Benzofuranamines and Benzo[b]thiophenamines Source: PubMed Central (PMC) URL: [Link]

• Title: Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives Source: MDPI Molecules URL: [Link]

Ideal chromatography solvent systems for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Target Molecule: Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (CAS: 1403566-77-7) Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Welcome to the technical support center for the chromatographic isolation and purification of benzofuran-2-carboxylate derivatives. This guide provides field-proven insights, troubleshooting FAQs, and self-validating protocols designed specifically for highly lipophilic, halogenated heterocyclic scaffolds.

Part 1: Molecular Profiling & Chromatographic Causality

To design an ideal solvent system, we must first deconstruct the molecular interactions of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate .

• The Hydrophobic Core: The benzofuran ring, combined with the C3-methyl and C5-bromo groups, creates a highly lipophilic and planar aromatic system. This dictates that the molecule will have strong retention on Reverse Phase (C18) columns and weak retention on Normal Phase (Silica) columns.

• Hydrogen Bond Acceptors: The C2-ethyl ester and C4-ethoxy groups contain oxygen atoms that act as hydrogen bond acceptors. On bare silica gel, these oxygens interact with acidic silanol (-SiOH) groups.

• Halogen Polarizability: The C5-bromine atom is large and features a "soft," polarizable electron cloud.

The Causality of Solvent Selection: Because the molecule is predominantly non-polar, Normal Phase (NP) chromatography requires a weak, non-polar bulk solvent (like Hexane or Petroleum Ether) to prevent the compound from eluting in the void volume. A small percentage of a polar modifier (Ethyl Acetate) is required to competitively disrupt the ester-silanol interactions, allowing the molecule to migrate down the column [1]. For Reverse Phase (RP) chromatography, the high lipophilicity necessitates a strong organic mobile phase (e.g., >60% Acetonitrile) to ensure timely elution and prevent precipitation on the column head [2].

Part 2: Troubleshooting FAQs

Q1: Why does my target molecule co-elute with the debrominated (5-H) byproduct on silica gel? A: Standard Hexane/Ethyl Acetate systems separate compounds primarily based on hydrogen bonding. Since both the 5-bromo target and the 5-H byproduct have identical ester and ether groups, their H-bonding profiles are nearly identical. To resolve them, you must exploit the polarizability of the bromine atom. Solution: Switch your mobile phase to a Hexane/Toluene system. The aromatic ring of Toluene engages in specific halogen- π interactions with the bromine atom, selectively altering its retention factor ( Rf​ ) compared to the debrominated species [3].

Q2: I am experiencing severe band broadening and peak splitting during preparative RP-HPLC. How can I sharpen the peak? A: This is a classic symptom of "solvent mismatch." Because Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate is highly hydrophobic, researchers often dissolve the crude sample in 100% DMSO or THF for injection. If your HPLC method starts at a highly aqueous gradient (e.g., 10% Acetonitrile), the sudden drop in solubility causes the sample to temporarily precipitate at the column head, leading to split or broadened peaks. Solution: Dilute your sample injection with the starting mobile phase, or adjust your initial gradient to a minimum of 60% Acetonitrile to maintain solubility upon injection.

Q3: What is the ideal TLC solvent system for monitoring the initial esterification step? A: The esterification of the precursor carboxylic acid converts a strong H-bond donor (the acid) into an H-bond acceptor (the ester). A solvent system of 85:15 Hexane:Ethyl Acetate is ideal. The product ester will migrate to an Rf​ of ~0.3, while the unreacted carboxylic acid will remain tightly bound near the baseline ( Rf​ < 0.05) due to strong interactions with the silica silanols.

Part 3: Quantitative Data & Solvent Matrices

Table 1: Normal Phase (Silica Gel) Solvent Systems

Solvent System (v/v)	Target Molecule Expected Rf​	Primary Application
Hexane / EtOAc (95:5)	0.10 - 0.15	Removal of highly non-polar impurities (e.g., alkanes).
Hexane / EtOAc (85:15)	0.25 - 0.35	Standard purification of the target ester.
Hexane / Toluene (50:50)	0.20 - 0.30	Separation of halogenated vs. non-halogenated analogs.
DCM / Methanol (95:5)	0.85 - 0.95	Column flushing; too polar for isolation.

Table 2: Reverse Phase (C18) HPLC Conditions

Mobile Phase A	Mobile Phase B	Gradient Profile	Expected Retention Behavior
Water + 0.1% FA	Acetonitrile + 0.1% FA	10% to 95% B over 20 min	Late elution (~16-18 min); potential peak broadening.
Water + 0.1% FA	Acetonitrile + 0.1% FA	60% to 95% B over 15 min	Optimal elution (~8-10 min); sharp, symmetrical peaks.
Water + 0.1% FA	Methanol + 0.1% FA	70% to 100% B over 15 min	Higher backpressure; slightly longer retention than MeCN.

Part 4: Standard Operating Procedures (SOPs)

Protocol 1: Normal Phase Flash Chromatography Workflow

This protocol is a self-validating system for the purification of the crude reaction mixture.

• Column Preparation: Slurry pack a glass column with silica gel (230-400 mesh) using 100% Hexane. Ensure the column bed is perfectly level to prevent band skewing.

• Sample Loading (Dry Load): Due to the compound's lipophilicity, dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Add a small amount of silica gel (1:3 ratio to crude mass) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Load this powder evenly onto the column head.

• Elution: Begin isocratic elution using 85:15 Hexane:Ethyl Acetate .

• Fraction Collection & Validation: Collect fractions in test tubes. Spot every third tube on a silica TLC plate. Develop the plate in the same 85:15 solvent system and visualize under UV light (254 nm). The benzofuran core is highly UV-active.

• Pooling: Combine only the fractions containing a single, distinct UV-active spot at Rf​ ~0.3. Evaporate under reduced pressure to yield the pure target molecule.

Protocol 2: RP-HPLC Purity Assessment

This protocol validates the final purity of the isolated compound.

• Sample Preparation: Dissolve 1 mg of the purified compound in 1 mL of HPLC-grade Acetonitrile. Filter the solution through a 0.22 µm PTFE syringe filter to remove any particulate matter.

• Column Equilibration: Equilibrate an analytical C18 column (150 mm x 4.6 mm, 5 µm particle size) with a mobile phase of 60% Acetonitrile / 40% Water (both containing 0.1% Formic Acid) at a flow rate of 1.0 mL/min for 10 column volumes.

• Gradient Execution: Inject 10 µL of the sample. Run a linear gradient from 60% to 95% Acetonitrile over 15 minutes. Hold at 95% for 5 minutes to wash the column.

• Validation: Analyze the chromatogram at 254 nm. The method is validated if the target peak exhibits a tailing factor between 0.95 and 1.10, confirming the absence of solvent mismatch or secondary silanol interactions.

Part 5: Process Workflows

Workflow for optimizing normal-phase solvent ratios for benzofuran derivatives.

Decision tree for resolving common RP-HPLC issues with highly lipophilic compounds.

References

• Zhu, R.-R., Hou, X.-Q., & Du, D.-M. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules.[Link]

• Oschmann, M., Johansson Holm, L., Pourghasemi-Lati, M., & Verho, O. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Molecules.[Link]

• Piemontese, L., et al. (2010). Convenient synthesis of some 3-phenyl-1-benzofuran-2-carboxylic acid derivatives as new potential inhibitors of ClC-Kb channels. Heterocycles.[Link]

Overcoming steric hindrance in Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate coupling

Target Substrate: Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate Application Focus: Advanced Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura, Buchwald-Hartwig)

Welcome to the Application Support Center. As researchers and drug development professionals, you frequently encounter highly functionalized heterocycles where steric and electronic factors severely impede standard catalytic cycles. The molecule Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate presents a classic synthetic bottleneck: performing a palladium-catalyzed cross-coupling at a C5-bromide that is heavily shielded by an ortho-alkoxy group (C4-ethoxy).

This guide breaks down the mechanistic causality of these failures and provides field-proven, self-validating protocols to achieve high-yielding conversions.

Workflow: Optimizing Sterically Hindered Catalysis

Optimization workflow for sterically hindered C5-benzofuran cross-coupling.

Troubleshooting Q&A: Mechanistic Insights

Q1: Why do standard Pd(PPh3​)4​ or Pd(dppf)Cl2​ catalysts fail or give <10% yield with this specific benzofuran substrate? A1: The failure is rooted in the high activation barrier of the oxidative addition step. The C5-bromine is flanked by the C4-ethoxy group. This ortho-substitution creates a dense steric shield that physically blocks the incoming palladium(0) complex. Furthermore, the ethoxy group is strongly electron-donating via resonance, which increases the electron density of the benzofuran ring and makes the C-Br bond significantly less electrophilic. Standard ligands like PPh3​ or dppf lack the necessary steric bulk and electron richness required to force the formation of a highly reactive, monoligated Pd(0) species. Without this, the catalyst stalls, leading to degradation 1.

Q2: Which ligand class is mechanistically best suited to overcome the C4-ethoxy steric shield? A2: Dialkylbiarylphosphine ligands (Buchwald ligands), specifically SPhos or XPhos , are mandatory for this substrate 2. The causality is twofold:

• Electronic Acceleration: The electron-rich dicyclohexylphosphine moiety donates electron density to the Pd center, accelerating the difficult oxidative addition into the electron-rich C-Br bond.

• Steric Stabilization: The biaryl backbone interacts with the palladium center, preventing the formation of inactive Pd(II) dimers and stabilizing the active monoligated L-Pd(0) intermediate. The lower ring of the ligand provides flexible steric bulk that forces the sterically encumbered substrate into the correct geometry for reductive elimination 3.

Q3: I am observing significant protodehalogenation (yielding Ethyl 4-ethoxy-3-methylbenzofuran-2-carboxylate) instead of my cross-coupled product. How do I fix this? A3: Protodehalogenation is the classic symptom of a stalled transmetalation step. If oxidative addition occurs but transmetalation is too slow—because the steric bulk of the C4-ethoxy group clashes with the incoming nucleophile—the long-lived Pd(II)-aryl intermediate will eventually abstract a proton from the solvent, base, or aliphatic amines. Solution: You must accelerate transmetalation. Switch to a highly soluble, strong base like aqueous K3​PO4​ or Cs2​CO3​ , and use a water-miscible solvent system like 1,4-Dioxane/Water (4:1). The water dissolves the base and activates the boronic acid by forming a highly reactive boronate complex, which undergoes transmetalation orders of magnitude faster than neutral boronic acid.

Q4: Should I use a pre-formed catalyst or generate it in situ (e.g., Pd(OAc)2​

• Ligand)? A4: For sterically hindered benzofurans, Palladium G3 or G4 precatalysts (e.g., XPhos Pd G3) are vastly superior to in situ generation 4. In situ reduction of Pd(OAc)2​ by the phosphine ligand is slow and incomplete, often generating inactive "Pd black" before the catalytic cycle even begins. G3/G4 precatalysts are activated rapidly by mild bases at room temperature, ensuring a precise 1:1 ratio of Pd to ligand and a high instantaneous concentration of the active L-Pd(0) species.

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the causal relationship between catalyst design, reaction conditions, and the successful Suzuki-Miyaura coupling of the target C5-bromo benzofuran with a standard arylboronic acid.

Entry	Precatalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh3​)4​	Na2​CO3​	Toluene/EtOH	90	< 5%	Complete failure of oxidative addition; starting material recovered.
2	Pd(OAc)2​ / dppf	K2​CO3​	DMF	100	12%	Sluggish reaction; significant Pd black precipitation observed.
3	Pd2​(dba)3​ / SPhos	K3​PO4​ (solid)	Toluene	100	45%	Moderate yield; competitive protodehalogenation due to slow transmetalation.
4	XPhos Pd G3	K3​PO4​ (aq)	1,4-Dioxane	80	> 92%	Rapid conversion; aqueous base accelerates transmetalation, suppressing side reactions.

Detailed Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Self-Validating System: This protocol incorporates visual and chemical checkpoints to ensure the integrity of the catalytic cycle and prevent premature catalyst decay.

Materials Required:

• Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (1.0 equiv, 1.0 mmol)

• Arylboronic Acid (1.5 equiv, 1.5 mmol)

• XPhos Pd G3 precatalyst (0.02 equiv, 2 mol%)

• Potassium phosphate tribasic ( K3​PO4​ ) (3.0 equiv, 3.0 mmol)

• 1,4-Dioxane (Degassed, 8.0 mL)

• HPLC-grade Water (Degassed, 2.0 mL)

Step-by-Step Methodology:

• Solid Reagent Assembly: To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add the benzofuran substrate, arylboronic acid, and K3​PO4​ .

  • Causality: Adding the base as a solid before purging ensures it is fully degassed alongside the substrates, preventing oxygen from entering the system later.

• Atmosphere Exchange (Critical): Seal the tube with a septum. Evacuate the vessel under high vacuum for 5 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times.

• Solvent Addition: Add the degassed 1,4-Dioxane and Water via syringe.

  • Validation Checkpoint: The mixture should form a suspension. If the solvent turns dark immediately, oxygen is present in the system and the reaction will likely fail.

• Catalyst Introduction: Briefly open the septum under a positive, heavy flow of Argon and add the XPhos Pd G3 precatalyst. Reseal and purge the headspace with Argon for 1 minute.

  • Causality: Adding the highly active G3 precatalyst last prevents it from activating and decaying before the solvent and base are present to stabilize the resulting Pd(0) intermediate.

• Reaction Execution: Place the tube in a pre-heated oil bath at 80 °C. Stir vigorously (1000 rpm) for 2-4 hours.

  • Validation Checkpoint: The biphasic mixture should turn a homogeneous pale yellow or light orange. A dark black color indicates catalyst decomposition (Pd black formation).

• Reaction Monitoring: Monitor by LC-MS. The mass of the starting material ( [M+H]+ approx. 327/329) should disappear, replaced by the target cross-coupled product mass.

• Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and Water (10 mL). Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography to isolate the pure coupled benzofuran.

References

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC (nih.gov). 1

• The History of Palladium-Catalyzed Cross-Couplings Should Inspire the Future of Catalyst-Transfer Polymerization. Journal of the American Chemical Society. 2

• Palladium-Catalyzed CN Cross-Coupling Reactions Toward the Synthesis of Drug-Like Molecules. DSpace@MIT. 3

• Palladium-catalysed synthesis of small-molecule epigenetic inhibitors as anticancer therapeutics. Taylor & Francis. 4

Sources

• 1. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Strategic Selection of Benzofuran Scaffolds: Reactivity Profiling of 4-Ethoxy vs. Unsubstituted 5-Bromo-3-methylbenzofuran-2-carboxylates

Executive Summary

The benzofuran core is a privileged scaffold in medicinal chemistry, featured prominently in antiarrhythmic agents (e.g., Amiodarone, Dronedarone) and various enzyme inhibitors[1]. When designing novel analogs, the strategic selection of the starting building block dictates both the accessible chemical space and the synthetic complexity. This guide provides an objective, data-driven comparison of two critical intermediates: Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (Compound A) and Ethyl 5-bromo-3-methylbenzofuran-2-carboxylate (Compound B) .

While structurally similar, the presence of the C4-ethoxy group in Compound A fundamentally alters the molecule's reactivity profile, requiring researchers to drastically adapt their synthetic strategies during late-stage functionalization.

Mechanistic Causality: Steric and Electronic Interplay

The primary synthetic utility of these building blocks lies in their ability to undergo transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) at the C5-bromide position[2]. The 4-ethoxy group in Compound A acts as a dual-mode inhibitor for these reactions:

• Electronic Deactivation: The oxidative addition of a Pd(0) species into an aryl-halide bond is a nucleophilic process favored by electron-deficient rings. The 4-ethoxy group exerts a strong electron-donating resonance effect (+M), significantly increasing the electron density at the ortho (C5) position. This strengthens the C5-Br bond and raises the activation energy required for oxidative addition.

• Steric Hindrance: The spatial proximity of the 4-ethoxy group to the 5-bromo substituent creates a severe steric bottleneck[3]. The bulky coordination sphere of standard palladium complexes (like Pd(PPh3)4) struggles to achieve the necessary planar transition state for insertion.

Consequently, while Compound B represents a highly reactive, unhindered electrophile suitable for mild coupling conditions, Compound A is a deactivated, sterically congested substrate requiring state-of-the-art catalyst design to force the reaction to completion.

Fig 1. Mechanistic bottleneck in Pd-catalyzed cross-coupling dictated by C4-substitution.

Comparative Performance Data

The following table summarizes the reactivity profiles and optimal parameters for the Suzuki-Miyaura cross-coupling of both scaffolds with a standard arylboronic acid.

Parameter	Compound A (4-Ethoxy)	Compound B (Unsubstituted)
CAS Number	1403566-77-7	150612-59-2
Steric Environment at C5	Highly Congested (Ortho-ethoxy)	Unhindered (Ortho-H)
Electronic Nature of C5	Electron-Rich (+M effect)	Electron-Neutral
Oxidative Addition Rate	Slow / Rate-Limiting	Fast
Optimal Palladium Source	Pd2(dba)3 (1-2 mol%)	Pd(PPh3)4 (5 mol%)
Required Ligand	XPhos or SPhos	None (PPh3 is sufficient)
Optimal Base & Solvent	K3PO4 in Toluene/H2O	Na2CO3 in 1,4-Dioxane/H2O
Typical Reaction Temp	95 °C – 110 °C	70 °C – 80 °C
Average Yield (Standard)	< 40% (Fails with Pd(PPh3)4)	85% – 95%
Average Yield (Optimized)	80% – 88%	N/A (Standard is optimal)

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity synthesis, the following protocols are designed as self-validating systems. They include built-in diagnostic checks to confirm reaction progress and troubleshoot stalls.

Protocol 1: Standard Suzuki Coupling for Compound B

Causality: Because Compound B lacks steric hindrance, standard tetrakis(triphenylphosphine)palladium(0) is highly effective. A biphasic dioxane/water system ensures optimal solubility of both the organic substrate and the inorganic base.

Step-by-Step:

• Setup: In an oven-dried Schlenk flask, combine Compound B (1.0 equiv, 1.0 mmol), arylboronic acid (1.2 equiv), and Na2CO3 (2.5 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and deionized water (4:1 v/v, 10 mL). Purge the solution with argon for 10 minutes.

• Catalyst Introduction: Add Pd(PPh3)4 (0.05 equiv, 5 mol%). Diagnostic Check: The solution should turn a pale, clear yellow. If it immediately turns black, the catalyst has oxidized (forming Pd black), and the reaction will fail; abort and use a fresh catalyst batch.

• Heating: Heat the mixture to 80 °C under argon for 4-6 hours.

• Validation: Monitor by TLC (Hexanes/EtOAc 8:2). Compound B is strongly UV-active. Once the starting material spot is consumed, cool to room temperature.

• Workup: Dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and concentrate. Purify via standard flash chromatography.

Protocol 2: Advanced Suzuki Coupling for Compound A

Causality: The steric clash and electronic deactivation of the C5-bromide by the 4-ethoxy group necessitate a highly active, electron-rich, and bulky ligand. XPhos (a dialkylbiaryl phosphine) facilitates rapid oxidative addition and prevents premature catalyst decomposition (cyclometalation). Toluene is selected to allow for higher reflux temperatures.

Step-by-Step:

• Setup: In a rigorously dried Schlenk flask, combine Compound A (1.0 equiv, 1.0 mmol), arylboronic acid (1.5 equiv, excess needed due to slower kinetics), and anhydrous K3PO4 (3.0 equiv).

• Catalyst & Ligand: Add Pd2(dba)3 (0.02 equiv, 2 mol%) and XPhos (0.08 equiv, 8 mol%). Note: The 1:2 Pd-to-ligand ratio ensures the formation of the active mono-ligated L-Pd(0) species, which is the true catalytic engine for hindered substrates.

• Solvent Addition: Add degassed Toluene (8 mL) and degassed water (0.5 mL). Causality: The small amount of water is critical to partially dissolve the phosphate base at the interfacial boundary, drastically accelerating the transmetalation step.

• Heating: Heat to 105 °C (reflux) for 16 hours.

• Validation (Crucial Step): At the 8-hour mark, sample the organic layer for LC-MS. If >20% of Compound A remains, the catalyst may have poisoned. Self-Correction: Spike the reaction with an additional 1 mol% Pd2(dba)3 and 2 mol% XPhos, then continue heating.

• Workup: Filter the hot mixture through a short pad of Celite to remove palladium black. Wash the pad with EtOAc. Concentrate the filtrate and purify via silica gel chromatography.

Fig 2. Divergent experimental workflows based on the selected benzofuran starting material.

Conclusion

The selection between Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate and its unsubstituted counterpart must be driven by the target product's Structure-Activity Relationship (SAR) requirements. If the 4-ethoxy group is not strictly necessary for target binding, Compound B is the vastly superior choice for library generation due to its robust, high-yielding reactivity under mild conditions. However, if the 4-ethoxy moiety is biologically essential, chemists must abandon standard coupling conditions and immediately deploy advanced Buchwald-type catalytic systems to overcome the inherent structural bottlenecks of Compound A.

References

• Title: Synthesis of functionalized benzofuran esters through Suzuki-Miyaura cross-coupling reactions, their DFT and pharmacological studies Source: Pakistan Journal of Pharmaceutical Sciences (pjps.pk) URL: [2]

• Title: Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry Source: MDPI (mdpi.com) URL: [1]

• Title: Rapid regio- and multi-coupling reactivity of 2,3-dibromobenzofurans with atom-economic triarylbismuths under palladium catalysis Source: Beilstein Journal of Organic Chemistry (beilstein-journals.org) URL: [3]

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Comparing synthetic routes for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

Executive Summary & Retrosynthetic Rationale

Benzofuran-2-carboxylates are privileged scaffolds in medicinal chemistry, frequently serving as critical intermediates for uricosuric agents (e.g., benzbromarone analogs), anti-arrhythmics, and allosteric modulators. The target molecule, Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (CAS: 1403566-77-7), presents a unique synthetic challenge due to its dense, multi-substituted functionalization.

The core construction of the benzofuran ring relies on the1 [1], a robust cascade reaction involving the O-alkylation of an ortho-hydroxyacetophenone with an α -halo ester, followed by an intramolecular Dieckmann-type cyclization and dehydration.

To determine the most scalable and high-yielding approach, this guide objectively compares two divergent synthetic strategies:

• Route A (Late-Stage Bromination): Cyclization of an unbrominated precursor followed by regioselective electrophilic aromatic substitution.

• Route B (Pre-Brominated Cyclization): Early-stage bromination of the acetophenone precursor prior to benzofuran cyclization.

Route A: Late-Stage Electrophilic Aromatic Bromination (Preferred)

This convergent approach builds the benzofuran core first, capitalizing on the strong ortho/para-directing effects of the 4-ethoxy group to dictate the final bromination site.

Figure 1. Route A: Late-stage bromination workflow.

Step-by-Step Methodology & Causality

Step 1: Rap-Stoermer Condensation

• Protocol: Charge a reactor with 1-(2-ethoxy-6-hydroxyphenyl)ethanone (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in N,N-Dimethylformamide (DMF, 10 vol). Stir at room temperature for 15 min. Add ethyl bromoacetate (1.1 eq) dropwise. Heat the mixture to 80 °C for 6 hours.

• Causality: K₂CO₃ is specifically chosen over stronger bases (e.g., NaH, NaOH) to prevent the saponification of the ethyl ester [2]. DMF provides a polar aprotic environment that accelerates both the initial Sₙ2 O-alkylation and the subsequent intramolecular aldol-type condensation.

• Self-Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The disappearance of the strongly UV-active starting material and the emergence of a higher Rf​ spot indicates completion. Validate product formation via LC-MS (expected m/z [M+H]⁺ 263.1). Quench with ice water to precipitate the intermediate, filtering and washing with water to thoroughly remove DMF and inorganic salts.

Step 2: Regioselective Bromination

• Protocol: Dissolve the intermediate (Ethyl 4-ethoxy-3-methylbenzofuran-2-carboxylate) in DMF (8 vol). Add N-Bromosuccinimide (NBS) (1.05 eq) in portions at 0–5 °C. Allow the reaction to warm to room temperature and stir for 2 hours.

• Causality: The 4-ethoxy group is a powerful electron-donating group (EDG) via resonance, strongly activating the ortho position (C5). While C7 is also theoretically activated, C5 is electronically favored (para to the furan oxygen) and less sterically hindered. NBS in DMF is utilized instead of Br₂/AcOH to avoid strongly acidic conditions that could cleave the ethoxy ether or hydrolyze the ester [3].

• Self-Validation: Quench a 50 µL aliquot in 10% Na₂S₂O₃ and analyze via HPLC. The reaction is self-validating when the starting material peak area is <1% and the monobrominated product (m/z [M+H]⁺ 341.0/343.0) dominates, with dibrominated impurities remaining <2%.

Route B: Pre-Brominated Cyclization Strategy (Alternative)

This route attempts to install the bromine atom early to avoid regioselectivity risks on the benzofuran core, utilizing a pre-functionalized acetophenone.

Figure 2. Route B: Pre-brominated cyclization workflow.

Step-by-Step Methodology & Causality

Step 1: Pre-Bromination

• Protocol: Dissolve 1-(2-ethoxy-6-hydroxyphenyl)ethanone in glacial acetic acid. Add Br₂ (1.0 eq) dropwise at room temperature and stir for 4 hours.

• Causality: Bromination occurs cleanly ortho to the strongly activating ethoxy group, yielding 1-(3-bromo-2-ethoxy-6-hydroxyphenyl)ethanone.

• Self-Validation: HPLC monitoring ensures no over-bromination occurs at the C5 position of the phenyl ring.

Step 2: Rap-Stoermer Condensation

• Protocol: React the brominated intermediate with ethyl bromoacetate (1.2 eq) and K₂CO₃ (2.5 eq) in DMF at 80 °C for 16 hours.

• Causality: The electron-withdrawing nature of the bromine atom significantly decreases the nucleophilicity of the phenoxide. Furthermore, the steric bulk of the bromine atom ortho to the ethoxy group restricts the conformational freedom required for the active methylene to attack the acetyl carbonyl.

• Self-Validation: Extended reaction times are required. LC-MS will show a stalled conversion rate (~70-75% max) with unreacted phenoxyacetate intermediate building up, requiring aggressive thermal pushing which risks degradation.

Comparative Data Analysis

The quantitative performance of both routes is summarized below. Route A demonstrates superior kinetic efficiency, higher overall yields, and better scalability due to the unhindered nature of its cyclization step.

Performance Metric	Route A (Late-Stage Bromination)	Route B (Pre-Brominated Cyclization)
Overall Yield	78%	55%
Step 1 Yield	88% (Cyclization)	82% (Bromination)
Step 2 Yield	89% (Bromination)	67% (Cyclization)
Reaction Time (Cyclization)	6 hours	16 hours
Regioselectivity	>98% (C5 position on benzofuran)	>95% (C3 position on acetophenone)
Scalability	Excellent (Standard workups)	Moderate (Sluggish cyclization)
E-factor	~12	~18

References

• Rap-Stoermer Reaction: TEA Catalyzed One-Pot Efficient Synthesis of Benzofurans and Optimization of Different Reaction Conditions. ResearchGate.
• Benzofuran derivatives. Part 4, synthesis of benzofurans and 2,3,4,5‐tetrahydro‐1‐benzoxepin‐3,5‐diones. Researcher.life.
• Synthesis and Bioactivity Evaluation of Novel 2-Salicyloylbenzofurans as Antibacterial Agents. MDPI.

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A Senior Application Scientist's Guide to the FTIR Spectroscopy of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

An In-Depth Analysis and Comparative Study for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and material science, the structural elucidation of novel compounds is a cornerstone of innovation. Among the vast arsenal of analytical techniques, Fourier-transform infrared (FTIR) spectroscopy remains a powerful, non-destructive method for identifying functional groups and probing the molecular architecture of organic compounds. This guide provides a detailed exploration of the FTIR spectral characteristics of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a substituted benzofuran of interest in drug discovery.[1][2][3] We will dissect its expected absorption bands, compare it with structurally related analogs, and provide a robust experimental protocol for acquiring high-quality spectra.

The benzofuran scaffold is a privileged heterocyclic motif found in numerous natural products and synthetic compounds with a wide array of biological activities, including antimicrobial, antioxidant, and anticancer properties.[1][2][4] The specific substitutions on the benzofuran ring of the title compound—a bromine atom, an ethoxy group, a methyl group, and an ethyl carboxylate moiety—all contribute to a unique infrared signature. Understanding this signature is paramount for reaction monitoring, quality control, and the comprehensive characterization of this and related molecules.

I. Deciphering the Infrared Signature: Predicted Absorption Bands of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

The FTIR spectrum of an organic molecule is a superposition of the vibrational modes of its constituent functional groups. By systematically analyzing the structure of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, we can predict the wavenumber regions where key absorption bands will appear.

Caption: Key functional groups in Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate.

Functional Group	Vibration Type	Predicted Wavenumber (cm⁻¹)	Intensity	Comments
Aromatic C-H	Stretch	3100-3000	Weak to Medium	Characteristic of the benzene ring portion of the benzofuran.[5][6]
Aliphatic C-H	Stretch	3000-2850	Medium	Arising from the methyl and ethyl groups.
Ester C=O	Stretch	1730-1715	Strong	This is an α,β-unsaturated ester, which typically absorbs at a slightly lower frequency than saturated esters due to conjugation with the furan ring.[7][8]
Aromatic C=C	Stretch	1600-1450	Medium (multiple bands)	In-ring stretching vibrations of the benzofuran system.[5][6]
Aromatic Ether C-O-C	Asymmetric Stretch	1300-1200	Strong	Characteristic of the aryl ether linkage (ethoxy group attached to the benzene ring).[9]
Ester C-O	Stretch	1300-1000	Strong (two bands)	Asymmetric and symmetric stretching modes of the C-O-C linkage of the ethyl ester.[7]
C-H Bending	Out-of-plane (oop)	900-675	Medium to Strong	The substitution pattern on the benzene ring will influence the exact position of these bands.[5][6]
C-Br	Stretch	690-515	Medium to Strong	The presence of bromine is often confirmed in this lower frequency region.[5][6][10]

II. Comparative Analysis: Distinguishing Features from Structural Analogs

To truly appreciate the nuances of the FTIR spectrum of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a comparison with structurally related compounds is invaluable. The following table highlights the expected differences in their FTIR spectra.

Compound	Key Differentiating Feature(s)	Expected Spectral Changes
Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate (Target)	N/A	Baseline spectrum as detailed above.
Ethyl 5-bromo-1-benzofuran-2-carboxylate [11]	Lacks the 4-ethoxy and 3-methyl groups.	Absence of the strong aromatic ether C-O-C stretch around 1250 cm⁻¹. Simpler aliphatic C-H stretching region.
Ethyl 5-bromo-4-methylbenzofuran-2-carboxylate [12]	Lacks the 4-ethoxy group, has a 4-methyl group instead.	Absence of the strong aromatic ether C-O-C stretch. The C-H bending region may differ due to the change in substitution pattern.
Benzofuran [13]	The parent heterocyclic core.	Absence of ester C=O and C-O stretches, C-Br stretch, and aliphatic C-H stretches. The spectrum will be much simpler, dominated by aromatic C-H and C=C vibrations.

This comparative approach allows a researcher to confirm the presence or absence of specific functional groups, thereby verifying the success of a synthetic step or identifying an unknown analog. For instance, the disappearance of the strong C=O stretching band would indicate a reaction at the ester functionality.

III. Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The following protocol outlines the steps for obtaining a high-quality FTIR spectrum of a solid sample like Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate using the KBr pellet method.

Caption: Workflow for obtaining an FTIR spectrum using the KBr pellet method.

Step-by-Step Methodology:

• Sample and KBr Preparation:

  • Ensure the sample is dry and free of solvent.

  • Use high-purity, spectroscopic grade Potassium Bromide (KBr) that has been thoroughly dried in an oven at >100°C for several hours and stored in a desiccator. Moisture in the KBr will lead to broad O-H absorption bands in the spectrum.[14]

• Grinding and Mixing:

  • Weigh approximately 1-2 mg of the sample and ~200 mg of dry KBr.

  • Grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous powder is obtained. This minimizes scattering of the infrared radiation.

• Pellet Formation:

  • Transfer the powder mixture to a pellet press die.

  • Place the die under a hydraulic press and apply a pressure of 7-10 tons for 2-5 minutes. This should result in a transparent or translucent pellet.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Close the sample compartment and allow it to be purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference.[14]

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient for routine analysis.

• Data Processing:

  • The acquired spectrum should be baseline corrected to account for any scattering effects.

  • Label the significant peaks with their corresponding wavenumbers.

IV. Conclusion

The FTIR spectrum of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate is rich with information, providing a unique fingerprint of its molecular structure. By understanding the characteristic absorption bands of its constituent functional groups—the aromatic system, the α,β-unsaturated ester, the aryl ether, and the carbon-bromine bond—researchers can confidently identify and characterize this molecule. Furthermore, by comparing its spectrum to those of structural analogs, finer details of its composition can be confirmed. The protocol provided herein offers a reliable method for obtaining high-quality data, ensuring the integrity of experimental results. This guide serves as a valuable resource for scientists engaged in the synthesis and analysis of novel benzofuran derivatives, facilitating more efficient and accurate research and development.

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• Why is the IR stretching frequency for C=O in ester larger than that of ketones?. Reddit. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate

This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate. By comparing its anticipated fragmentation with established patterns for structurally related compounds, we offer a robust framework for researchers, scientists, and drug development professionals to identify and characterize this and similar substituted benzofuran structures.

The structural elucidation of complex organic molecules is a cornerstone of chemical research and pharmaceutical development. Mass spectrometry stands as a powerful analytical technique, providing vital information about a molecule's mass and, through its fragmentation pattern, a veritable fingerprint of its structure.[1][2] Understanding these fragmentation pathways is crucial for the unambiguous identification of novel compounds.

Structural Analysis of the Target Molecule

To predict the fragmentation pattern of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, we must first consider its constituent functional groups and their influence on bond cleavage under electron ionization.

• Benzofuran Core: A stable aromatic heterocyclic system that will influence charge stabilization.

• Ethyl Carboxylate Group (-COOCH₂CH₃): Prone to characteristic ester cleavages.[3][4]

• Bromo Substituent (-Br): Its presence will result in a characteristic M/M+2 isotopic pattern for bromine-containing fragments due to the nearly equal natural abundance of ⁷⁹Br and ⁸¹Br isotopes.[5][6]

• Ethoxy Group (-OCH₂CH₃): Subject to alpha-cleavage and loss as an ethyl or ethoxy radical.

• Methyl Group (-CH₃): Can be lost as a methyl radical.

Predicted Fragmentation Pathways

The electron ionization of the title compound will generate a molecular ion (M⁺˙). This energetically unstable species will undergo a series of fragmentation reactions to yield more stable ions.[7] The most probable fragmentation pathways are outlined below.

Figure 1: Predicted major fragmentation pathways for Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate.

Key Predicted Fragments:

• Molecular Ion (M⁺˙) at m/z 342/344: The presence of a pair of peaks with a 1:1 intensity ratio, separated by two mass units, is the hallmark of a monobrominated compound.[5][6]

• Loss of Ethyl Radical (m/z 313/315): Alpha-cleavage at the ester group resulting in the loss of the ethyl radical (•C₂H₅) is a common fragmentation pathway for ethyl esters.[3]

• Loss of Ethoxy Radical (m/z 297/299): Cleavage of the C-O bond in the ester group leads to the formation of a stable acylium ion through the loss of the ethoxy radical (•OC₂H₅). This is often a prominent peak in the mass spectra of esters.[4][7]

• Loss of Ethene (m/z 314/316): While a classical McLafferty rearrangement is not possible for the ethyl ester itself, a rearrangement involving the ortho-ethoxy group could lead to the elimination of a neutral ethene molecule (C₂H₄).

• Loss of Carbon Monoxide (m/z 269/271): The acylium ion formed by the loss of the ethoxy radical (m/z 297/299) can further lose a molecule of carbon monoxide (CO).[8][9]

• Loss of Bromine Radical (m/z 263): Cleavage of the C-Br bond would result in the loss of a bromine radical (•Br). The resulting ion would not exhibit the characteristic isotopic pattern.

• Further Fragmentations: Subsequent losses of the methyl group (•CH₃) from various fragments can also be expected.

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we can compare the expected fragmentation of our target molecule with the known fragmentation patterns of similar compounds.

• Aromatic Esters: The fragmentation of aromatic esters is often dominated by the loss of the alkoxy group from the ester functionality, leading to a stable acylium ion.[4] This supports the predicted formation of the ion at m/z 297/299.

• Brominated Aromatic Compounds: Studies on polybrominated diphenyl ethers show that a common fragmentation pathway involves the loss of bromine atoms.[1][10] This is consistent with our prediction of an ion at m/z 263.

• Benzofuran Derivatives: Research on the fragmentation of 2-aroylbenzofuran derivatives highlights the formation of acylium ions and subsequent loss of CO as a common pathway.[8][9] This aligns with our predicted fragmentation of the ester group. The stability of the benzofuran ring suggests that fragments retaining this core structure will be prominent.

• Ethoxy-Substituted Aromatics: The mass spectra of ethoxy-substituted benzoate esters show a characteristic loss of ethene.[11] This supports the potential for a rearrangement involving the ethoxy group in our target molecule.

Experimental Protocol for Mass Spectrometry Analysis

To acquire the mass spectrum of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate, a standard gas chromatography-mass spectrometry (GC-MS) protocol with electron ionization is recommended.

Figure 2: General experimental workflow for GC-MS analysis.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable volatile solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

• Gas Chromatography:

  • Injection: Inject 1 µL of the sample solution into the GC inlet, typically set to a temperature of 250°C, using a split or splitless mode.

  • Carrier Gas: Use helium as the carrier gas at a constant flow rate of 1.0-1.5 mL/min.

  • Column: Employ a non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm column with a 0.25 µm film of 5% diphenyl / 95% dimethyl polysiloxane.

  • Oven Program: Start with an initial oven temperature of 100°C, hold for 2 minutes, then ramp the temperature at a rate of 10-20°C/min to a final temperature of 280-300°C and hold for 5-10 minutes.

• Mass Spectrometry:

  • Ionization: Use electron ionization (EI) at a standard energy of 70 eV.[12][13]

  • Mass Analyzer: Scan a mass range from m/z 40 to 500.

  • Ion Source Temperature: Maintain the ion source temperature at approximately 230°C.

  • Transfer Line Temperature: Set the GC-MS transfer line temperature to around 280°C.

• Data Analysis:

  • Identify the molecular ion peak, paying close attention to the M/M+2 isotope pattern.

  • Identify the major fragment ions and propose structures for each.

  • Compare the observed fragmentation pattern with the predicted pathways and with mass spectral libraries (e.g., NIST/EPA/NIH Mass Spectral Library).

Summary of Predicted Fragment Ions

m/z (Predicted)	Proposed Ion Structure/Formula	Fragmentation Pathway	Relative Abundance (Predicted)
342/344	[C₁₄H₁₅BrO₄]⁺˙	Molecular Ion (M⁺˙)	Moderate
313/315	[C₁₂H₁₀BrO₄]⁺	α-cleavage: Loss of •C₂H₅ from the ester	High
297/299	[C₁₂H₁₀BrO₃]⁺	α-cleavage: Loss of •OC₂H₅ from the ester to form an acylium ion	High (Potentially Base Peak)
314/316	[C₁₂H₁₀BrO₄]⁺˙	Rearrangement and loss of C₂H₄ from the ethoxy group	Moderate
269/271	[C₁₁H₁₀BrO₂]⁺	Loss of CO from the m/z 297/299 fragment	Moderate
263	[C₁₄H₁₅O₄]⁺	Loss of •Br from the molecular ion	Low to Moderate

Trustworthiness of the Protocol: This experimental design is a standard and robust method for the analysis of semi-volatile organic compounds. The use of a well-characterized GC column and standard EI-MS conditions ensures reproducibility. The comparison of the acquired spectrum with predicted patterns based on established fragmentation rules provides a self-validating system for structural confirmation.

Conclusion

The mass spectrometric fragmentation of Ethyl 5-bromo-4-ethoxy-3-methylbenzofuran-2-carboxylate is predicted to be dominated by cleavages characteristic of the ethyl ester group, leading to prominent ions at m/z 313/315 and 297/299. The presence of bromine will be readily identifiable by the M/M+2 isotopic pattern in the molecular ion and all bromine-containing fragments. This guide provides a comprehensive predictive framework and a reliable experimental protocol that will aid researchers in the identification and structural elucidation of this and related benzofuran derivatives.

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